N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O2/c1-3-24-16-7-5-4-6-15(16)20-18(23)17-19-12-22(21-17)14-10-8-13(2)9-11-14/h4-12H,3H2,1-2H3,(H,20,23)
• InChI Key: GVRIAGGXJVZFDS-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=NN(C=N2)C3=CC=C(C=C3)C

Description

N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as ETRC, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. ETRC is a triazole derivative that has been synthesized using various methods and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is not fully understood, but it has been proposed to act by inhibiting various enzymes and proteins, including cyclooxygenase-2, topoisomerase II, and bacterial DNA gyrase.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, anti-microbial, herbicidal, and fungicidal activities. N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has also been found to exhibit liquid crystalline behavior, which may have potential applications in material science.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has several advantages for lab experiments, including its easy synthesis and availability, as well as its diverse range of potential applications. However, N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide also has limitations, including its potential toxicity and lack of specificity for certain targets.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, including the development of more specific and potent inhibitors of various enzymes and proteins, as well as the exploration of its potential applications in material science and other fields. Additionally, further research is needed to fully understand the mechanism of action of N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide and its potential toxicity.

Synthesis Methods

N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide can be synthesized using various methods, including the reaction of 2-ethoxybenzoic acid with 4-methylphenylhydrazine to form 2-ethoxy-N-(4-methylphenyl)benzohydrazide, which is then reacted with triethyl orthoformate and acetic anhydride to form N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide. Another method involves the reaction of 2-ethoxybenzoyl isothiocyanate with 4-methylphenylhydrazine to form 2-ethoxy-N-(4-methylphenyl)benzoylthiourea, which is then reacted with sodium azide and acetic anhydride to form N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide.

Scientific Research Applications

N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. In agriculture, N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to exhibit herbicidal and fungicidal activities. In material science, N-(2-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to exhibit liquid crystalline behavior.